Ethyl 4-methyl-2-oxopiperidine-3-carboxylate
Overview
Description
Ethyl 4-methyl-2-oxopiperidine-3-carboxylate is a chemical compound with a molecular weight of 185.22 . It is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others .
Molecular Structure Analysis
The InChI code for Ethyl 4-methyl-2-oxopiperidine-3-carboxylate is1S/C9H15NO3/c1-3-13-9(12)7-6(2)4-5-10-8(7)11/h6-7H,3-5H2,1-2H3,(H,10,11) . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
Ethyl 4-methyl-2-oxopiperidine-3-carboxylate is a compound with a molecular weight of 185.22 . Other physical and chemical properties such as melting point, boiling point, and solubility are not detailed in the available resources.Scientific Research Applications
Drug Design and Synthesis
Piperidines, including derivatives like Ethyl 4-methyl-2-oxopiperidine-3-carboxylate, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Pharmacological Applications
Piperidine derivatives have been extensively studied for their pharmacological applications . The latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety have been covered in recent scientific literature .
Neuroprotective and Anti-inflammatory Properties
Some triazole-pyrimidine hybrid compounds, which could potentially include derivatives of Ethyl 4-methyl-2-oxopiperidine-3-carboxylate, have shown promising neuroprotective and anti-inflammatory properties .
Synthesis of Antibiotic Nitroxoline Derivatives
Piperidine derivatives have been used as reactants for the synthesis of antibiotic nitroxoline derivatives . These derivatives have shown potential for inhibiting cathepsin B, an enzyme implicated in several pathological conditions .
Synthesis of Sphingosine-1-phosphate Receptor Agonists
Piperidine derivatives have been used in the synthesis of sphingosine-1-phosphate receptor agonists . These agonists have potential therapeutic applications in multiple sclerosis, psoriasis, and other autoimmune diseases .
Synthesis of RhoA Inhibitors
Piperidine derivatives have been used in the synthesis of RhoA inhibitors . These inhibitors have potential therapeutic applications in cardiovascular disease therapy .
Synthesis of Alkyl Piperidine and Piperazine Hydroxamic Acids
Piperidine derivatives have been used in the synthesis of alkyl piperidine and piperazine hydroxamic acids . These compounds have shown potential as histone deacetylase (HDAC) inhibitors, which have applications in cancer therapy .
Synthesis of Nakadomarin A and Capromorelin Analogs
Ethyl 4-methyl-2-oxopiperidine-3-carboxylate has been used as a starting reagent in the synthesis of nakadomarin A and capromorelin analogs . These compounds have potential therapeutic applications in various health conditions .
Mechanism of Action
Mode of Action
It is likely that the compound interacts with its targets in a manner that alters their function, leading to changes in cellular processes .
Biochemical Pathways
Given the complexity of the compound, it is likely that it impacts multiple pathways, leading to a variety of downstream effects .
Pharmacokinetics
These properties would have a significant impact on the compound’s bioavailability .
properties
IUPAC Name |
ethyl 4-methyl-2-oxopiperidine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO3/c1-3-13-9(12)7-6(2)4-5-10-8(7)11/h6-7H,3-5H2,1-2H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKYJAPRPTBRPTA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1C(CCNC1=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40568412 |
Source
|
| Record name | Ethyl 4-methyl-2-oxopiperidine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40568412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
102943-15-7 |
Source
|
| Record name | Ethyl 4-methyl-2-oxopiperidine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40568412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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